Cas no 1426142-71-3 (4-(4-Ethylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid)

• Product Name: 4-(4-Ethylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• CAS No: 1426142-71-3
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• MDL: MFCD23380641
• CID: 4699621
• Update Time: 2025-07-20

4-(4-Ethylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid

• MDL： MFCD23380641
• Inchi： 1S/C15H17N3O2/c1-2-9-3-5-10(6-4-9)13-14-11(16-8-17-14)7-12(18-13)15(19)20/h3-6,8,12-13,18H,2,7H2,1H3,(H,16,17)(H,19,20)
• InChI Key： DZEOXLDQCGPCEA-UHFFFAOYSA-N
• SMILES： OC(C1CC2=C(C(C3C=CC(CC)=CC=3)N1)N=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• Topological Polar Surface Area: 78

Additional information on 4-(4-Ethylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid

Introduction to 4-(4-Ethylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid (CAS No. 1426142-71-3)

4-(4-Ethylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid, identified by its CAS number 1426142-71-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a carboxylic acid functional group at the 6-position and an ethyl-substituted phenyl ring at the 4-position imparts unique chemical and pharmacological properties that make it a promising candidate for further exploration.

The imidazopyridine scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. Specifically, imidazo[4,5-c]pyridine derivatives have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The carboxylic acid moiety in 4-(4-Ethylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid not only enhances solubility but also provides a site for further derivatization, enabling the development of novel analogs with tailored pharmacokinetic profiles.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of bioactive molecules. The structural features of 4-(4-Ethylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid make it a valuable scaffold for virtual screening against protein targets such as tyrosine kinases and Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases. Studies have shown that imidazopyridine derivatives can modulate the activity of these kinases by binding to their ATP-binding pockets.

In vitro studies have demonstrated that 4-(4-Ethylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid exhibits inhibitory activity against several kinases relevant to cancer and inflammation. For instance, preliminary data suggest that it may interfere with the signaling pathways mediated by EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), both of which are critical in tumor progression and angiogenesis. Additionally, its interaction with JAK family members has been explored as a potential therapeutic strategy for disorders like rheumatoid arthritis.

The ethylphenyl substituent at the 4-position of the imidazopyridine ring plays a crucial role in determining the compound's binding affinity and selectivity. This aromatic group can engage in π-stacking interactions with aromatic residues in protein targets, thereby enhancing binding stability. Moreover, the presence of multiple hydrogen bond donors and acceptors within the molecule allows for favorable interactions with polar residues in the binding pocket of target enzymes.

One of the most compelling aspects of 4-(4-Ethylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis involving condensation reactions between appropriate precursors followed by functional group modifications. This accessibility makes it an attractive candidate for medicinal chemists who aim to generate libraries of derivatives for structure-activity relationship (SAR) studies.

Recent publications have highlighted the use of imidazo[4,5-c]pyridine derivatives as scaffolds for developing antiviral agents. For example, some studies have shown that certain imidazopyridines can inhibit viral proteases by competing with natural substrates or by inducing conformational changes in the enzyme active site. While further research is needed to evaluate the antiviral potential of CAS No. 1426142-71-3, these findings underscore its relevance in addressing emerging viral threats.

The carboxylic acid group at the 6-position of CAS No. 1426142-71-3 offers additional opportunities for chemical manipulation. It can be esterified or amidated to improve membrane permeability or conjugated to biomolecules for targeted delivery applications. Such modifications are essential for optimizing pharmacokinetic properties and enhancing therapeutic efficacy.

In conclusion,CAS No. 1426142-71-3 represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of chemical features positions it as a versatile scaffold for developing novel therapeutic agents targeting various diseases. As computational methods and synthetic techniques continue to evolve，the exploration of such heterocyclic compounds will undoubtedly yield new insights into drug discovery and development.